4-Butyl-3-thiosemicarbazide
Overview
Description
4-Butyl-3-thiosemicarbazide, also known as N-tert-butylhydrazinecarbothioamide , is a chemical compound with the molecular formula C5H13N3S and a molecular weight of 147.24 . It is related to thiourea by the insertion of an NH center . This compound is generally used as a reagent in the synthesis of antiproliferative activity of N-substituted 2-amino-5-(2,4-dihydroxyphenyl)-1,3,4-thiadiazoles .
Molecular Structure Analysis
The InChI code for 4-Butyl-3-thiosemicarbazide is 1S/C5H13N3S/c1-5(2,3)7-4(9)8-6/h6H2,1-3H3,(H2,7,8,9)
. The IUPAC name is 1-amino-3-tert-butylthiourea
. The SMILES representation is CC(C)(C)NC(=S)NN
.
Chemical Reactions Analysis
4-Butyl-3-thiosemicarbazide is used as a reactant in the synthesis of antiproliferative activity of N-substituted 2-amino-5-(2,4-dihydroxyphenyl)-1,3,4-thiadiazoles . It can also be used to build a variety of heterocycles and bioactive molecules such as thiosemicarbazides, derivatives of thienopyrimidine urea, and 2-amino thiadiazole .
Physical And Chemical Properties Analysis
4-Butyl-3-thiosemicarbazide is insoluble in water . It has a melting point of 139-140°C . The compound is thermally stable .
Scientific Research Applications
Multidirectional Biological Action
Thiosemicarbazide derivatives, including 4-Butyl-3-thiosemicarbazide, have been found to have multidirectional biological action . This includes potential anthelmintic and antibacterial activities . The type of substituent can influence these activities .
Antiproliferative Activity
4-Butyl-3-thiosemicarbazide has been used as a reactant in the synthesis of compounds with antiproliferative activity . These compounds have been tested against various cancer cell lines .
Carbonic Anhydrase Inhibition
Some derivatives of 4-Butyl-3-thiosemicarbazide have shown potential as inhibitors of human carbonic anhydrase . This enzyme plays a crucial role in many biological processes, and its inhibition can have therapeutic implications .
Antimicrobial Activity
4-Butyl-3-thiosemicarbazide derivatives have shown activity against Gram-positive bacteria . However, no activity was observed against Gram-negative bacteria .
Antioxidant Activity
In addition to their antimicrobial properties, some 4-Butyl-3-thiosemicarbazide derivatives have also demonstrated antioxidant activity . This is important as scavenging free radicals can be beneficial in infections with pathogenic microorganisms .
Blood-Brain Barrier Permeability
It has been observed that compounds derived from 4-Butyl-3-thiosemicarbazide cannot cross the blood-brain barrier . This information is crucial when considering these compounds for neurological applications .
Safety and Hazards
Safety measures should be taken while handling 4-Butyl-3-thiosemicarbazide. It is recommended to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes. Personal protective equipment and chemical impermeable gloves should be worn. The area should be well-ventilated, and all sources of ignition should be removed .
Future Directions
Thiosemicarbazides, including 4-Butyl-3-thiosemicarbazide, have been proven as superior oxidation inhibitors and have rising interests in the research group because of their multi-donor ligands . They have potential applications in the field of biochemistry, with a wide range of medical applications . For instance, they have been used in the synthesis of new potential antioxidant additives for synthetic lubricating oil . They also show promising oxidative stability, protecting from premature oxidative degradation .
Mechanism of Action
Target of Action
4-Butyl-3-thiosemicarbazide is a derivative of thiosemicarbazide, which has been shown to have a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties Thiosemicarbazide derivatives have been known to target various enzymes and proteins involved in critical biological processes .
Mode of Action
Thiosemicarbazide derivatives are known to interact with their targets, leading to changes in the biological processes they regulate . The specific interactions and resulting changes would depend on the particular target and the biochemical context.
Biochemical Pathways
Thiosemicarbazide derivatives have been known to affect various biochemical pathways, leading to their wide range of biological activities . The specific pathways and downstream effects would depend on the particular target and the biochemical context.
Result of Action
Thiosemicarbazide derivatives have been known to exhibit antimicrobial, anti-inflammatory, and anticancer activities, indicating that they can induce significant molecular and cellular changes .
properties
IUPAC Name |
1-amino-3-butylthiourea | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H13N3S/c1-2-3-4-7-5(9)8-6/h2-4,6H2,1H3,(H2,7,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNGDMOLRXYKGAD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=S)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H13N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80365240 | |
Record name | 4-Butyl-3-thiosemicarbazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80365240 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Butyl-3-thiosemicarbazide | |
CAS RN |
6610-31-7 | |
Record name | N-Butylhydrazinecarbothioamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6610-31-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Butyl-3-thiosemicarbazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80365240 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6610-31-7 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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